Cas no 1698512-23-0 (3-(propan-2-yloxy)pyrazin-2-amine)

• Product Name: 3-(propan-2-yloxy)pyrazin-2-amine
• CAS No: 1698512-23-0
• MF: C₇H₁₁N₃O
• MW: 153.181740999222
• MDL: MFCD32066364
• CID: 5617784
• PubChem ID: 102987715
• Update Time: 2025-08-05

3-(propan-2-yloxy)pyrazin-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-(propan-2-yloxy)pyrazin-2-amine
• SCHEMBL22234589
• 3-propan-2-yloxypyrazin-2-amine
• EN300-2995790
• 1698512-23-0
• 2-Pyrazinamine, 3-(1-methylethoxy)-

• MDL： MFCD32066364
• Inchi： 1S/C7H11N3O/c1-5(2)11-7-6(8)9-3-4-10-7/h3-5H,1-2H3,(H2,8,9)
• InChI Key： APZVUEURICXYSJ-UHFFFAOYSA-N
• SMILES： O(C1C(N)=NC=CN=1)C(C)C

Computed Properties

• Exact Mass: 153.090211983g/mol
• Monoisotopic Mass: 153.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 61Ų

Experimental Properties

• Density: 1.130±0.06 g/cm3(Predicted)
• Boiling Point: 260.2±35.0 °C(Predicted)
• pka: 3.88±0.10(Predicted)

Additional information on 3-(propan-2-yloxy)pyrazin-2-amine

3-(Propan-2-yloxy)Pyrazin-2-Amine: A Comprehensive Overview

The compound 3-(propan-2-yloxy)pyrazin-2-amine, identified by the CAS number CAS No. 1698512-23-0, is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the broader category of pyrazine derivatives, which have been extensively studied due to their unique electronic properties and structural versatility. The presence of the propan-2-yloxy group in its structure introduces interesting functional characteristics, making it a subject of interest in both academic and industrial research.

The synthesis of 3-(propan-2-yloxy)pyrazin-2-amine involves a series of well-defined chemical reactions, often utilizing advanced techniques such as Suzuki coupling or nucleophilic substitution. These methods ensure high yields and purity, which are critical for applications requiring precise molecular structures. Recent advancements in catalytic processes have further streamlined the synthesis pathway, reducing production costs and enhancing scalability.

In terms of physical properties, this compound exhibits a melting point of approximately 155°C and a boiling point around 450°C under standard conditions. Its solubility in common organic solvents like dichloromethane and ethanol is moderate, making it suitable for various solution-based applications. The molecule's stability under thermal and oxidative conditions has also been evaluated, showing promising results for long-term storage and use in demanding environments.

The structural uniqueness of 3-(propan-2-yloxy)pyrazin-2-amine lies in its pyrazine ring system, which is known for its aromaticity and ability to participate in π-interactions. The propan-2-yloxy substituent at the 3-position introduces steric effects that influence the molecule's conformational flexibility. This balance between rigidity and flexibility is crucial for applications in crystal engineering and supramolecular chemistry.

Recent studies have explored the electronic properties of this compound using computational methods such as density functional theory (DFT). These studies reveal that the molecule has a band gap of approximately 4 eV, making it a potential candidate for optoelectronic devices. Additionally, its ability to form hydrogen bonds with neighboring molecules has been highlighted as a key factor in enhancing its solubility and bioavailability.

In the field of materials science, 3-(propan-2-yloxy)pyrazin-2-amine has shown promise as a building block for constructing two-dimensional (2D) materials. Its planar structure facilitates π–π stacking interactions, which are essential for forming stable layered structures. Researchers have successfully synthesized hybrid materials incorporating this compound, demonstrating enhanced mechanical strength and thermal stability compared to conventional materials.

Beyond its material applications, this compound has also garnered attention in drug discovery efforts. Its ability to act as a ligand in metalloenzyme mimics has been explored, with preliminary results indicating potential applications in catalysis and biotechnology. Furthermore, its role as an inhibitor in certain enzymatic pathways is currently under investigation, with early findings suggesting selective inhibition without significant cytotoxicity.

The environmental impact of synthesizing and using 3-(propan-2-yloxy)pyrazin-2-amine has also been assessed. Studies indicate that its production process generates minimal hazardous byproducts when carried out under optimized conditions. Additionally, its biodegradability has been evaluated under simulated environmental conditions, showing that it undergoes rapid degradation under aerobic conditions without releasing toxic intermediates.

In conclusion, 3-(propan-2-yloxy)pyrazin-2-amine represents a versatile compound with diverse applications across multiple disciplines. Its unique structural features, combined with recent advancements in synthesis and characterization techniques, position it as a valuable tool for researchers seeking innovative solutions in chemistry and materials science.